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This guide provides a comprehensive overview of the chemical properties of 3-
Cyanopropyldiisopropylchlorosilane, catering to researchers, scientists, and professionals
in the field of drug development. This document outlines its structural and physical
characteristics, reactivity, and potential applications, with a focus on its relevance in synthetic
chemistry and materials science.

Chemical Identity and Physical Properties

3-Cyanopropyldiisopropylchlorosilane, identified by the CAS number 113641-37-5, is a
bifunctional organosilane molecule. It incorporates a reactive chlorosilyl group and a polar
cyanopropyl tail, making it a versatile reagent in chemical synthesis. While specific
experimental data for this compound is not readily available in public literature, its properties
can be estimated based on structurally similar compounds.

Table 1: Physicochemical Properties of 3-Cyanopropyldiisopropylchlorosilane and Related
Compounds
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. Diisopropylchloros = Cyanopropyl)dimet
Property Cyanopropyldiisop . .
. ilane (Analogue) hylchlorosilane
ropylchlorosilane
(Analogue)
CAS Number 113641-37-5 2227-29-4 18156-15-5
Molecular Formula C10H20CINSI CeH1sCISi CeH12CINSI
Molecular Weight 217.81 g/mol 150.73 g/mol 161.70 g/mol
Boiling Point Not available 150-153 °C 230-235 °C
Density Not available 0.872 g/mL 0.990 g/mL at 20 °C
Refractive Index Not available n2°/D 1.429 n2°/D 1.446

Synthesis

The primary route for the synthesis of 3-Cyanopropyldiisopropylchlorosilane is through the
hydrosilylation of allyl cyanide with diisopropylchlorosilane. This reaction is typically catalyzed
by a platinum-based catalyst, such as Speier's catalyst (Hz2PtCle) or Karstedt's catalyst.

Proposed Experimental Protocol: Hydrosilylation of Allyl
Cyanide

Materials:

Diisopropylchlorosilane

Allyl cyanide

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable inert solvent)

Inert gas (e.g., Argon or Nitrogen)

Procedure:
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A reaction vessel is charged with anhydrous toluene and the platinum catalyst under an inert
atmosphere.

Diisopropylchlorosilane is added to the reaction mixture.

Allyl cyanide is then added dropwise to the stirred solution at a controlled temperature. The
reaction is often exothermic.

The reaction mixture is stirred at a specified temperature (e.g., 60-80 °C) for a period
determined by reaction monitoring (e.g., by GC-MS or NMR).

Upon completion, the solvent and any unreacted starting materials are removed under
reduced pressure.

The crude product is then purified by fractional distillation under reduced pressure to yield 3-
Cyanopropyldiisopropylchlorosilane.

Synthesis of 3-Cyanopropyldiisopropylchlorosilane

Reactants Reaction Conditions

Diisopropylchlorosilane Allyl Cyanide Platinum Catalyst Inert Solvent (e.g., Toluene) Inert Atmosphere (Ar/N2)

Hydrosilylation Reaction

Purification (Fractional Distillation)

3-Cyanopropyldiisopropylchlorosilane
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A flowchart illustrating the synthesis of 3-Cyanopropyldiisopropylchlorosilane.

Reactivity

The reactivity of 3-Cyanopropyldiisopropylchlorosilane is dominated by the chlorosilyl
group, which is susceptible to nucleophilic substitution.

» Hydrolysis: In the presence of water, the Si-Cl bond is readily hydrolyzed to form the
corresponding silanol, which can then undergo self-condensation to form siloxanes.

» Alcoholysis: Reaction with alcohols in the presence of a base (e.g., a tertiary amine) yields
the corresponding alkoxysilanes.

e Aminolysis: Reaction with primary or secondary amines results in the formation of

aminosilanes.

The bulky isopropyl groups on the silicon atom provide some steric hindrance, which can
modulate the reactivity of the chlorosilyl group compared to less substituted chlorosilanes.

Reactivity of 3-Cyanopropyldiisopropylchlorosilane

3-Cyanopropyldiisopropylchlorosilane

+ H20 (Hydrolysis)|+ R'OH (Alcoholysis) \+ R'2NH (Aminolysis)

Reaction Products

Silanol/Siloxane Alkoxysilane Aminosilane

Click to download full resolution via product page
A diagram showing the primary reactions of 3-Cyanopropyldiisopropylchlorosilane.

Potential Applications in Drug Development

While direct applications of 3-Cyanopropyldiisopropylchlorosilane in drug development are
not extensively documented, its chemical properties suggest several potential uses, primarily in
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the functionalization of materials.

Surface Modification of Drug Delivery Systems

The cyanopropyl group can be used to modify the surface of drug delivery vehicles, such as
mesoporous silica nanoparticles (MSNSs).[1][2][3] This functionalization can influence the
loading and release kinetics of therapeutic agents. The nitrile group can also serve as a
synthetic handle for further chemical modifications.

Solid-Phase Synthesis

Chlorosilanes are used to functionalize solid supports for oligonucleotide synthesis. While there
is no direct evidence for the use of 3-Cyanopropyldiisopropylchlorosilane in this context,
cyanopropyl-functionalized supports are known. The bulky diisopropylsilyl group could
potentially offer unique steric and electronic properties to the solid support.

Potential Applications in Drug Development

3-Cyanopropyldiisopropylchlorosilane

rug Delivery iopolymer Synthesis

Applications

Surface Functionalization of Modification of Solid Supports for
Mesoporous Silica Nanoparticles Oligonucleotide Synthesis

Click to download full resolution via product page

Potential applications of 3-Cyanopropyldiisopropylchlorosilane in the pharmaceutical field.

Analytical Characterization

The structure and purity of 3-Cyanopropyldiisopropylchlorosilane would be confirmed using
standard analytical techniques:
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and 2°Si NMR would provide
detailed structural information.

« Infrared (IR) Spectroscopy: A characteristic peak for the nitrile (C=N) stretching vibration
would be expected around 2240 cm™1,

e Mass Spectrometry (MS): Would be used to confirm the molecular weight and fragmentation
pattern.

Safety and Handling

3-Cyanopropyldiisopropylchlorosilane is a corrosive substance that causes severe skin
burns and eye damage. It is also moisture-sensitive and will react with water to release
hydrogen chloride gas. Therefore, it should be handled in a well-ventilated fume hood with
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. It
should be stored under an inert atmosphere.

Conclusion

3-Cyanopropyldiisopropylchlorosilane is a valuable bifunctional reagent with potential
applications in materials science and as a tool for researchers in drug development. Its utility
stems from the ability to introduce a cyanopropyl functionality onto various substrates through
its reactive chlorosilyl group. While specific data for this compound is limited, this guide
provides a framework for its synthesis, reactivity, and potential applications based on the
established chemistry of related organosilanes. Further research into the specific properties
and applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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